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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Furamizole

CAS No.: 17505-25-8

Cat. No.: S620692

Furamizole Basic Data

The table below consolidates the key chemical and physical properties of Furamizole from the search results

[1][2] [3].

Property Value | Description

CAS Registry Number  17505-25-8 [3] [4]

Molecular Formula C12HsN4Os [2] [3] [4]

Molecular Weight 288.22 g/mol [3] [4]

IUPAC Name 5-[(E)-1-(furan-2-yl)-2-(5-nitrofuran-2-yl)ethenyl]-1,3,4-oxadiazol-2-amine [4]
Synonyms NF 161; 2-Amino-5-[2-(5-nitro-2-furyl)-1-(2-furyl)vinyl]-1,3,4-oxadiazole [4]
Density 1.532 g/cms3 [4]

Boiling Point 480.7 °C at 760 mmHg [4]

Flash Point 244.5 °C [4]

Related Isomers 1,3,4-oxadiazole [1]
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Property Value | Description
Reported Activity Antibacterial (a nitrofuran derivative) [1]
Toxicity Data Mutation data reported [4]

Suggested Troubleshooting Approaches

Since direct information on Furamizole is scarce, here are some general strategies you can apply to

investigate activity loss in your experiments:

¢ Verify Compound Integrity: Confirm the identity and purity of your Furamizole sample through
analytical techniques like NMR, mass spectrometry, or HPLC. Decomposition can occur over time,
especially if stored improperly [4].
¢ Review the Literature: Furamizole is identified as a nitrofuran derivative and a member of the
1,3,4-oxadiazole class [1]. Research the stability and known degradation pathways of these broader
chemical families for clues. The toxophoric -N=C-O- linkage in the 1,3,4-oxadiazole ring is often
key to its biological activity [1].
e Systematically Review Your Protocol: Analyze your experimental conditions for factors that could
cause degradation, such as:
o Solution State: Prepare fresh solutions before each experiment, using the appropriate solvent.
o pH and Temperature: Note that Furamizole may be sensitive to extreme pH or high
temperatures, as heating to decomposition emits toxic NOx vapors [4].
o Light Exposure: As a nitrofuran, the compound could be light-sensitive. Conduct experiments
in amber glassware or under low-light conditions.
o Biological Assay Conditions: Ensure your cell culture or enzymatic assay conditions (e.g.,
pH, ion concentration, presence of metabolizing enzymes) are not degrading the compound.

To help structure your investigation, you can follow this general troubleshooting workflow:
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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